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Compound of Interest |

1-((4-
Compound Name: Bromophenyl)sulfonyl)piperidin-4-

one

Cat. No.: B1292155

\ J

This technical guide provides comprehensive safety and handling information for 1-((4-
Bromophenyl)sulfonyl)piperidin-4-one, intended for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
and chemical databases.

Chemical Identification and Properties

1-((4-Bromophenyl)sulfonyl)piperidin-4-one is a chemical building block utilized in medicinal
and synthetic chemistry research.[1] Its structure, featuring a piperidin-4-one scaffold with a 4-
bromophenylsulfonyl group, makes it a versatile intermediate for synthesizing diverse
piperidine-based compounds.[1]

Table 1: Chemical Identifiers
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Identifier

IUPAC Name

Value

1-(4-
bromophenyl)sulfonylpipe
ridin-4-one

Source(s)

[2]

CAS Number

929000-54-4

[2](3]

Molecular Formula

C11H12BrNOsS

[2](3]

Synonyms

1-(4-
Bromophenylsulfonyl)piperidin-
4-one, 1-[(4-
Bromophenyl)sulfonyl]-4-
oxopiperidine, 1-(4-
bromobenzenesulfonyl)piperidi

n-4-one

[2](3]

InChlKey

CVRKCAXMZOAGQZ-
UHFFFAOYSA-N

[2]

| SMILES | CLCN(CCC1=0)S(=0)(=0)C2=CC=C(C=C2)Br |[2] |

Table 2: Physical and Chemical Properties

Property

Molecular Weight

Value

318.19 g/mol

Source(s)

[213]

Physical State

Solid (assumed, based on

handling instructions for dust)

[41(5]

Storage Temperature

Room Temperature, in an inert

[3]

atmosphere
Solubility No data available [5]
Melting Point No data available [5]
Boiling Point No data available [5]
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| Flash Point | No data available |[4][5] |

Safety and Hazard Information

While specific toxicity data for this compound is limited, information from safety data sheets for

this and structurally similar chemicals allows for a comprehensive hazard assessment.[4]

Table 3: GHS Hazard and Precautionary Statements

Category Code Statement Source(s)
Harmful if

Hazard H302 [3][6]
swallowed.

Hazard H315 Causes skin irritation. [31[7]
Causes serious eye

Hazard H319 o [31[7]
irritation.
May cause respiratory

Hazard H335 T [3][8]
irritation.
Avoid breathing

Precautionary P261 dust/fume/gas/mistiva  [3][6][8]
pours/spray.
Wear protective
gloves/protective

Precautionary P280 clothing/eye [61[71[8]

protection/face

protection.

| Precautionary | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |[3][8] |

Reactivity and Stability

 Stability: The compound is stable under recommended storage conditions.[4][5]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[4][9]
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» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include oxides of carbon (CO, CO3), nitrogen (NOx), sulfur oxides, and
hydrogen bromide.[4][10]

Handling and Storage Protocols

Proper handling and storage are crucial to minimize risk.

General Handling Protocol

This protocol outlines the standard procedure for handling 1-((4-
Bromophenyl)sulfonyl)piperidin-4-one in a laboratory setting.

e Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[9]

o Personal Protective Equipment (PPE):

o Don appropriate PPE as detailed in Table 4. Gloves must be inspected for integrity before
use.[5]

e Chemical Handling:
o Avoid contact with skin, eyes, and clothing.[4][7]
o Do not breathe dust.[9] Avoid the formation of dust and aerosols during handling.[4][5]
o Weigh and transfer the chemical with care to minimize dust generation.

e Post-Handling:

o Wash hands thoroughly after handling, and before eating, drinking, smoking, or using the
lavatory.[4][5]

o Clean the work area and decontaminate equipment after use.
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o Dispose of contaminated gloves and other waste in accordance with local and national

regulations.[5][8]

Preparation

Begin Handling Task

Work in Fume Hood

Verify Eyewash/Shower Access

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling

Avoid Dust/Aerosol Formation Avoid Skin/Eye Contact

Weigh/Transfer Compound

\PQ;Handlinvg & CIeAayvﬁ

Clean & Decontaminate Work Area

l

Dispose of Waste & PPE Properly

l

Wash Hands Thoroughly
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Caption: Workflow for the Safe Handling of Solid Chemicals.

Storage Requirements

o Keep the container tightly closed.[4][5]
» Store in a dry, cool, and well-ventilated place.[4][5]

o Store locked up or in an area accessible only to qualified or authorized personnel.[11]

Exposure Control and Personal Protection

Table 4: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Rationale and Source(s)

Safety glasses with side- .
) ) Protects against eye
shields conforming to

Eye/Face irritation from
EN166 or OSHA 29 CFR
dust/splashes.[4][9]

1910.133.

Handle with compatible
Skin (Hands) chemical-resistant gloves (e.g., Prevents skin contact and
in (Hands
nitrile rubber). Dispose of irritation.[4][5]

contaminated gloves after use.

Lab coat or other protective
clothing. Choose body
Skin (Body) protection based on the Protects against accidental
amount and concentration of skin exposure.[4][5]
the substance at the

workplace.

| Respiratory | Use respirators tested and approved under standards like NIOSH (US) or CEN
(EV). A dust mask may be sufficient for large quantities. | Required when ventilation is
inadequate or dust is generated, to prevent respiratory irritation.[4][5] |
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Minimum PPE:
- Lab Coat
- Gloves

Potential for
Splash?

Add:
No - Safety Goggles
(with side shields)

Potential for Dust
or Aerosol Generation?

Add:
- NIOSH/CEN Approved Final PPE Set
Respirator

Final PPE Set

Click to download full resolution via product page

Caption: Decision Pathway for Selecting Appropriate PPE.
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Emergency Procedures
ble 5: Fi id M

Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [41[5][€]
respiration. Consult a

physician.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. [51[7]
Consult a physician if irritation

OcCcurs.

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, holding
Eye Contact eyelids open. Remove contact [51[8]
lenses if present and easy to
do. Continue rinsing and

consult a physician.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [4105119]
Rinse mouth with water and

consult a physician.

In all cases of exposure, show the safety data sheet to the attending medical professional.[4][5]

Accidental Release and Spill Cleanup Protocol

This protocol details the steps for responding to a small-scale laboratory spill.
» Evacuate and Secure:

o Evacuate non-essential personnel from the immediate area.
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o Ensure adequate ventilation.

e Assess and Select PPE:

o Wear appropriate personal protective equipment, including respiratory protection, gloves,
and eye protection.[4][5]

e Containment and Cleanup:

o Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.

[41[5]
o For a small spill, carefully sweep up the solid material.[4][9] Avoid generating dust.

o Place the swept-up material into a suitable, closed, and labeled container for disposal.[4]

[51[9]
e Decontamination:
o Clean the spill area thoroughly.
o Wash hands and remove contaminated clothing.
e Disposal:

o Arrange for disposal as special waste through a licensed disposal company, in accordance
with local, national, and regional regulations.[8]
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Secure Area &
Ensure Ventilation

:

Wear Full PPE
(Respirator, Gloves, Goggles)

:

Prevent Entry into Drains

:

Sweep Up Material
(Avoid Dust Generation)

:

Place in Labeled
Container for Disposal

:

Decontaminate Spill Area

:

Dispose of Waste via
Licensed Contractor

Spill Response Complete

Click to download full resolution via product page

Caption: Logical Flow for Chemical Spill Response.
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Table 6: Fire-Fighting Measures

Aspect Guideline Source(s)

Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, [41151181[1.0]

or carbon dioxide.

Unsuitable Extinguishing Do not use a direct water jet,

[4]

Media as it may spread the fire.

May emit toxic fumes (carbon
-~ oxides, nitrogen oxides, sulfur
Specific Hazards ) ) [4][10]
oxides, hydrogen bromide)

under fire conditions.

Firefighters should wear
) ) positive-pressure self-
Protective Equipment ) ) [41819]
contained breathing apparatus

(SCBA) and full turnout gear.

Toxicological and Ecological Information

o Toxicological Information: No specific acute or chronic toxicity data is available for this
compound.[4] It is classified as harmful if swallowed and an irritant to the skin, eyes, and
respiratory system based on data for similar compounds.[3][6]

o Ecological Information: No data is available on the ecological effects of this compound.
Discharge into the environment must be avoided.[5] Do not let the product enter drains.[4][5]

Disposal Considerations

e Product Disposal: The generation of waste should be avoided or minimized wherever
possible. Disposal of this product should at all times comply with the requirements of
environmental protection and waste disposal legislation and any regional local authority
requirements.[8] Entrust disposal to a licensed waste disposal company.[7]

o Contaminated Packaging: Dispose of as unused product in a suitable container.[7]
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This guide is intended for informational purposes and should be used as a supplement to, not a
replacement for, a full Safety Data Sheet (SDS) and rigorous laboratory safety training. Always
consult the most current SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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